Cas no 21650-05-5 (Valine,N-[N-(2-quinoxalinylcarbonyl)-L-alanyl]-, L- (8CI))

Valine,N-[N-(2-quinoxalinylcarbonyl)-L-alanyl]-, L- (8CI) structure
21650-05-5 structure
Product Name:Valine,N-[N-(2-quinoxalinylcarbonyl)-L-alanyl]-, L- (8CI)
CAS No:21650-05-5
Molecular Formula:C17H20N4O4
Molecular Weight:344.3651
CID:290419
PubChem ID:270071

Valine,N-[N-(2-quinoxalinylcarbonyl)-L-alanyl]-, L- (8CI) Properties

Names and Identifiers

    • Valine,N-[N-(2-quinoxalinylcarbonyl)-L-alanyl]-, L- (8CI)
    • NSC-112188
    • 21650-05-5
    • N-(1-Hydroxy-2-{[hydroxy(quinoxalin-2-yl)methylidene]amino}propylidene)valine
    • NSC112188
    • DTXSID90944242
    • InChIKey: QYRGRNBTQLNQON-UHFFFAOYSA-N
    • Inchi: InChI=1S/C17H20N4O4/c1-9(2)14(17(24)25)21-15(22)10(3)19-16(23)13-8-18-11-6-4-5-7-12(11)20-13/h4-10,14H,1-3H3,(H,19,23)(H,21,22)(H,24,25)
    • SMILES: CC(C(NC(C(NC(C1C=NC2=CC=CC=C2N=1)=O)C)=O)C(=O)O)C

Computed Properties

  • Exact Mass: 344.1486
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Rotatable Bond Count: 6
  • Monoisotopic Mass: 344.148
  • Heavy Atom Count: 25
  • Complexity: 511
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 1.5
  • Topological Polar Surface Area: 121Ų

Experimental Properties

  • PSA: 121.28
  • Refractive Index: 1.598
  • Boiling Point: 693.7°Cat760mmHg
  • Flash Point: 373.4°C
  • Density: 1.286

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